Cas no 1551187-52-0 (methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylate)
1551187-52-0 structure
Product Name:methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylate
CAS No:1551187-52-0
MF:C11H15NO3S
MW:241.306701898575
CID:6525915
PubChem ID:81851949
Update Time:2024-01-12
methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylate
- AKOS020833433
- methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate
- 1551187-52-0
- EN300-10871070
-
- Inchi： 1S/C11H15NO3S/c1-5-4-7-8(11(13)14-3)10(12)16-9(7)6(2)15-5/h5-6H,4,12H2,1-3H3
- InChI Key： BLRJEDMBLPBQLG-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OC)C2=C1C(C)OC(C)C2)N
Computed Properties
- Exact Mass: 241.07726451g/mol
- Monoisotopic Mass: 241.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 89.8Ų
methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-10871070-0.05g |
methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate |
1551187-52-0 | 95% | 0.05g |
$912.0 | 2023-10-27 | |
| Enamine | EN300-10871070-0.1g |
methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate |
1551187-52-0 | 95% | 0.1g |
$956.0 | 2023-10-27 | |
| Enamine | EN300-10871070-0.25g |
methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate |
1551187-52-0 | 95% | 0.25g |
$999.0 | 2023-10-27 | |
| Enamine | EN300-10871070-0.5g |
methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate |
1551187-52-0 | 95% | 0.5g |
$1043.0 | 2023-10-27 | |
| Enamine | EN300-10871070-1.0g |
methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate |
1551187-52-0 | 1g |
$1157.0 | 2023-05-24 | ||
| Enamine | EN300-10871070-2.5g |
methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate |
1551187-52-0 | 95% | 2.5g |
$2127.0 | 2023-10-27 | |
| Enamine | EN300-10871070-5.0g |
methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate |
1551187-52-0 | 5g |
$3355.0 | 2023-05-24 | ||
| Enamine | EN300-10871070-10.0g |
methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate |
1551187-52-0 | 10g |
$4974.0 | 2023-05-24 | ||
| Enamine | EN300-10871070-1g |
methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate |
1551187-52-0 | 95% | 1g |
$1086.0 | 2023-10-27 | |
| Enamine | EN300-10871070-5g |
methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate |
1551187-52-0 | 95% | 5g |
$3147.0 | 2023-10-27 |
methyl 2-amino-5,7-dimethyl-4H,5H,7H-thieno2,3-cpyran-3-carboxylate Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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